Cas no 2231665-56-6 (trans-4-(tert-butoxycarbonylamino)-1-fluoro-cyclohexanecarboxylic acid)

• Product Name: trans-4-(tert-butoxycarbonylamino)-1-fluoro-cyclohexanecarboxylic acid
• CAS No: 2231665-56-6
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• CID: 5106831
• PubChem ID: 130067774
• Update Time: 2026-03-03

trans-4-(tert-butoxycarbonylamino)-1-fluoro-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclohexane-1-carboxylic acid
• (1R,4r)-4-((tert-butoxycarbonyl)amino)-1-fluorocyclohexane-1-carboxylic acid
• trans-4-(tert-butoxycarbonylamino)-1-fluoro-cyclohexanecarboxylic acid
• 4-(tert-Butoxycarbonylamino)-1-fluoro-cyclohexanecarboxylic acid
• F98012
• SCHEMBL21724900
• AT30673
• 4-((TERT-BUTOXYCARBONYL)AMINO)-1-FLUOROCYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclohexane-1-carboxylic acid
• 2231665-56-6
• Rel-(1s,4s)-4-((tert-butoxycarbonyl)amino)-1-fluorocyclohexane-1-carboxylic acid
• SCHEMBL21774792
• CS-0169645
• 2231666-29-6
• AKOS040767255
• DB-166079
• TRANS-4-((TERT-BUTOXYCARBONYL)AMINO)-1-FLUOROCYCLOHEXANE-1-CARBOXYLIC ACID
• 1374655-98-7
• cis-4-((tert-Butoxycarbonyl)amino)-1-fluorocyclohexanecarboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-1-fluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C12H20FNO4/c1-11(2,3)18-10(17)14-8-4-6-12(13,7-5-8)9(15)16/h8H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t8-,12+
• InChI Key： DZQALYALTWCYAS-LYWQIFSTSA-N
• SMILES： [C@]1(F)(C(O)=O)CC[C@@H](NC(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 261.13763628g/mol
• Monoisotopic Mass: 261.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų